4-(Benzyloxy)benzohydrazide
Overview
Description
4-(Benzyloxy)benzohydrazide is a chemical compound with the molecular formula C14H14N2O2 . It reacts with benzohydrazide to yield (E)-N′-(4-benzyloxy-3-methoxybenzylidene)benzohydrazide .
Synthesis Analysis
The synthesis of 4-(Benzyloxy)benzohydrazide involves a condensation reaction with ketone and different aldehyde derivatives . The Staudinger reaction (a [2+2] ketene-imine cycloaddition reaction) with chloro acetyl chloride in the presence of a catalyst like triethylamine and solvent dimethyl formamide (DMF) is also used .Molecular Structure Analysis
The molecular structure of 4-(Benzyloxy)benzohydrazide consists of 14 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms . The InChIKey of the compound is LZMCSSDFZRJZIS-UHFFFAOYSA-N .Chemical Reactions Analysis
The reaction mechanism of 4-(Benzyloxy)benzohydrazide with OH, NO3, and SO4− radicals in the atmosphere has been studied . The initiation reactions of OH radicals and 4-(Benzyloxy)benzohydrazide are exothermic, but the abstraction reactions of NO3 and SO4− are endothermic processes .Physical And Chemical Properties Analysis
The molecular weight of 4-(Benzyloxy)benzohydrazide is 242.27 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 4 .Scientific Research Applications
Synthesis and Characterization
- Synthesis and Spectroscopic Analysis : 4-(Benzyloxy)benzohydrazide derivatives have been synthesized and characterized using various spectroscopic techniques like TLC, UV–Visible, FTIR, and NMR. These processes are essential for understanding the structural and chemical properties of the compounds (Bala, Uppal, Kamboj, Saini, & Prasad, 2013).
Biological Activities
- Antioxidant Properties : Several studies have demonstrated the antioxidant potential of 4-(Benzyloxy)benzohydrazide derivatives. These compounds exhibit significant antioxidant activities, beneficial in combating oxidative stress-related diseases (Prachumrat et al., 2018).
- Antimicrobial and Anticancer Activities : Some derivatives of 4-(Benzyloxy)benzohydrazide have shown promising results in antimicrobial and anticancer evaluations. These include significant inhibitory effects against various bacterial, fungal strains, and cancer cell lines (Kumar et al., 2017).
Chemical and Material Applications
- Catalytic and DNA Binding Activities : The catalytic properties of certain 4-(Benzyloxy)benzohydrazide complexes have been explored, particularly in relation to DNA binding. This research provides insights into potential applications in biotechnology and materials science (El‐Gammal, Mohamed, Rezk, & El‐Bindary, 2021).
- Electrochemical Applications : Investigations into the electrochemical reduction of arylidene benzohydrazides, including 4-(Benzyloxy)benzohydrazide derivatives, reveal potential applications in electrochemical processes and catalysis (Lund, 1983).
Advanced Structural Analysis
- Crystal Structure and Computational Studies : The crystal structures of 4-(Benzyloxy)benzohydrazide derivatives have been determined using single-crystal X-ray diffraction. These studies provide valuable information for understanding the molecular interactions and properties of these compounds (Arunagiri et al., 2018).
Enzyme Interaction Studies
- Enzyme Inhibition and Binding Studies : The interaction of 4-(Benzyloxy)benzohydrazide derivatives with various enzymes has been studied. These compounds exhibit inhibitory activities against enzymes like urease, which is crucial for developing new therapeutic agents (Ahmad et al., 2022).
Future Directions
A series of novel derivatives of 4-(Benzyloxy)benzohydrazide were synthesized and evaluated for in vitro anti-tubercular activity against Mycobacterium tuberculosis (MTB). Most of them showed promising activity with an IC50 value of less than 1 µg/mL . The synthesized azetidinone derivatives were also analyzed for physicochemical evaluation that is, absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties and the results showed that all the derivatives could comply with essential features required for a potential lead in the anti-tubercular drug discovery process .
properties
IUPAC Name |
4-phenylmethoxybenzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c15-16-14(17)12-6-8-13(9-7-12)18-10-11-4-2-1-3-5-11/h1-9H,10,15H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZMCSSDFZRJZIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70364121 |
Source
|
| Record name | 4-(benzyloxy)benzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70364121 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
128958-65-6 |
Source
|
| Record name | 4-(benzyloxy)benzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70364121 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(benzyloxy)benzohydrazide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
